Cas no 303087-11-8 (2-(4-(Benzyloxy)phenoxy)-N'-(3-nitrobenzylidene)acetohydrazide)

• Product Name: 2-(4-(Benzyloxy)phenoxy)-N'-(3-nitrobenzylidene)acetohydrazide
• CAS No: 303087-11-8
• MF: C₂₂H₁₉N₃O₅
• MW: 405.403365373611
• CID: 3048996
• PubChem ID: 5335285
• Update Time: 2025-04-21

2-(4-(Benzyloxy)phenoxy)-N'-(3-nitrobenzylidene)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Benzyloxy)phenoxy)-N'-(3-nitrobenzylidene)acetohydrazide
• 2-[4-(benzyloxy)phenoxy]-N'-(3-nitrobenzylidene)acetohydrazide
• AKOS024401153
• SR-01000214269-1
• 303087-11-8
• SR-01000214269
• 658-935-0
• N-[(E)-(3-nitrophenyl)methylideneamino]-2-(4-phenylmethoxyphenoxy)acetamide

• Inchi： 1S/C22H19N3O5/c26-22(24-23-14-18-7-4-8-19(13-18)25(27)28)16-30-21-11-9-20(10-12-21)29-15-17-5-2-1-3-6-17/h1-14H,15-16H2,(H,24,26)/b23-14+
• InChI Key： DRYQCIJRGYWMNM-OEAKJJBVSA-N
• SMILES： O(C1C=CC(=CC=1)OCC(N/N=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 405.13247072Da
• Monoisotopic Mass: 405.13247072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 106Ų